Cas no 1073354-67-2 (4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane
• CAS No: 1073354-67-2
• MF: C₁₂H₂₃BO₂
• MW: 210.120824098587
• MDL: MFCD08741439
• CID: 857234
• PubChem ID: 17999380
• Update Time: 2025-05-24

4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-METHYLPENT-2-ENE-5-BORONIC ACID PINACOL ESTER
• 2-(4-Methyl-3-pentenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 2-Methylpent-2-ene-5-boronic acid pinacol ester, 4,4,5,5-Tetramethyl-2-(4-methyl-3-pentenyl)-1,3,2-dioxaborolane
• 4-Methyl-3-pentenylboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(4-methylpent-3-enyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(4-methylpent-3-en-1-yl)-1,3,2-dioxaborolane
• OR3162
• G63945
• 1073354-67-2
• 2-Methylpent-2-ene-5-boronic acid, pinacol ester
• DTXSID30592362
• MFCD08741439
• J-001847
• EN300-4324251
• 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane
• 2-Methyl(pent-2-en-5-yl)boronic acid, pinacol ester
• AKOS005254986
• 4-Methyl-3-pentenylboronic acid pinacol ester, 97%
• DB-338629
• 2-METHYLPENT-2-ENE-5-BORONICACIDPINACOLESTER
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4-methyl-3-penten-1-yl)- (ACI); 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane (ACI)

• MDL： MFCD08741439
• Inchi： 1S/C12H23BO2/c1-10(2)8-7-9-13-14-11(3,4)12(5,6)15-13/h8H,7,9H2,1-6H3
• InChI Key： WHSCXARPDWZZRD-UHFFFAOYSA-N
• SMILES： O1B(CC/C=C(\C)/C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 210.17900
• Monoisotopic Mass: 210.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.881 g/mL at 25 °C
• Boiling Point: 219-223 °C/760 mmHg
• Flash Point: 85 °C
• Refractive Index: n20/D 1.441
• PSA: 18.46000
• LogP: 3.43490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane (CAS No. 1073354-67-2)

The compound 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane (CAS No. 1073354-67-2) is a highly versatile boronic ester widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane core and an unsaturated side chain, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. This article delves into its properties, applications, and relevance in cutting-edge scientific advancements.

One of the most searched questions in AI-driven chemistry platforms is: "What are the applications of boronic esters in medicinal chemistry?" The answer lies in compounds like 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane, which serve as pivotal building blocks for bioconjugation and targeted drug delivery systems. Researchers are increasingly exploring its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in cancer therapy. Its stability under physiological conditions and compatibility with green chemistry protocols further enhance its appeal.

From an SEO perspective, trending queries such as "sustainable boron reagents" and "high-yield cross-coupling catalysts" align perfectly with this compound's profile. Its low toxicity and high reactivity make it a preferred choice for industrial-scale synthesis, addressing the growing demand for eco-friendly chemical processes. Additionally, its compatibility with flow chemistry systems positions it as a frontrunner in automated pharmaceutical manufacturing.

The structural flexibility of 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane also opens doors to advanced material science. Recent studies highlight its potential in organic electronics, particularly in the development of flexible OLEDs and conductive polymers. As the Internet of Things (IoT) era demands lighter, more efficient materials, this compound's ability to form stable covalent networks is gaining traction in nanotechnology forums and academic research.

In conclusion, 4,4,5,5-Tetramethyl-2-(4-methyl-3-penten-1-yl)-1,3,2-dioxaborolane (CAS No. 1073354-67-2) exemplifies the convergence of innovation and practical utility in modern chemistry. Whether in next-gen therapeutics or smart materials, its multifaceted applications continue to inspire breakthroughs across disciplines. For researchers seeking high-purity boron reagents or scalable synthetic routes, this compound remains an indispensable tool in the molecular toolkit of the 21st century.